Cas no 80221-17-6 (Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-)
80221-17-6 structure
Product Name:Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-
CAS No:80221-17-6
MF:C16H8Cl2
MW:271.14072227478
CID:706037
PubChem ID:11414576
Update Time:2025-04-19
Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2-[4-(2-chlorophenyl)buta-1,3-diynyl]benzene
- DTXSID70465187
- Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro-
- 80221-17-6
-
- Inchi: 1S/C16H8Cl2/c17-15-11-5-3-9-13(15)7-1-2-8-14-10-4-6-12-16(14)18/h3-6,9-12H
- InChI Key: XNLISLMDGFXPIM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C#CC#CC1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 270.0003056g/mol
- Monoisotopic Mass: 270.0003056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 0Ų
Benzene, 1,1'-(1,3-butadiyne-1,4-diyl)bis[2-chloro- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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